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Compound of Interest

Compound Name: N-Phenylsuccinimide

Cat. No.: B1329287

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety protocols, handling procedures, and
experimental methodologies for N-Phenylsuccinimide. The information is intended to ensure
the safe use of this compound in research and development settings.

Chemical and Physical Properties

N-Phenylsuccinimide is a white to gray crystalline powder. A summary of its key physical and
chemical properties is presented in Table 1.
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Property Value Reference
CAS Number 83-25-0 [1]
Molecular Formula C10HaNO2 [2]
Molecular Weight 175.18 g/mol [3]
Melting Point 155 °C [4]
Boiling Point ~400 °C at 760 mmHg [4]
Density 1.356 g/cm3 at 20 °C [4]
Solubility >26.3 pg/mL in water at pH 7.4 [3]

White to Gray Crystal or
Appearance
Powder

Toxicological Data and Hazard Summary

While specific quantitative toxicity data such as an LD50 value for N-Phenylsuccinimide is not
readily available in published literature, the compound is classified under the Globally
Harmonized System (GHS) with several hazard statements. Researchers should handle this
chemical with appropriate caution, recognizing it as harmful if swallowed, inhaled, or in contact
with skin.[3] It is also known to cause skin and serious eye irritation.[1]

GHS Hazard Statements|[3]
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Code Hazard Statement

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H332 Harmful if inhaled

H335 May cause respiratory irritation

H400 Very toxic to aquatic life

H410 Very toxic to aquatic life with long lasting effects

Safety and Handling Precautions

Proper handling of N-Phenylsuccinimide is crucial to minimize exposure and ensure a safe

laboratory environment. The following procedures should be strictly adhered to.

Personal Protective Equipment (PPE)

A comprehensive set of personal protective equipment should be worn at all times when

handling N-Phenylsuccinimide.

PPE Category

Specification

Eye Protection

Chemical safety goggles or a face shield.[5]

Hand Protection

Protective gloves (e.g., nitrile rubber).[5]

Skin and Body Protection

Protective clothing, such as a lab coat.
Protective boots may be required depending on

the scale of handling.[5]

Respiratory Protection

A dust respirator should be used, especially

when handling the powder form.[5]

© 2025 BenchChem. All rights reserved.

3/10 Tech Support


https://www.benchchem.com/product/b1329287?utm_src=pdf-body
https://www.benchchem.com/product/b1329287?utm_src=pdf-body
https://www.spectrumchemical.com/media/sds/TCI-P1359.pdf
https://www.spectrumchemical.com/media/sds/TCI-P1359.pdf
https://www.spectrumchemical.com/media/sds/TCI-P1359.pdf
https://www.spectrumchemical.com/media/sds/TCI-P1359.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Engineering Controls

To minimize inhalation exposure, N-Phenylsuccinimide should be handled in a well-ventilated
area.[1] The use of a local exhaust ventilation system or a chemical fume hood is strongly
recommended, particularly when generating dust or aerosols.[5] Safety showers and eye wash
stations should be readily accessible in the laboratory.[5]

Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing.[1] Prevent the dispersion of dust.[1]
Wash hands and face thoroughly after handling.[1]

» Storage: Keep the container tightly closed and store in a refrigerator.[5] The compound is
heat-sensitive and should be stored away from incompatible materials, such as oxidizing
agents.[5]

First Aid Measures

In the event of exposure to N-Phenylsuccinimide, the following first aid procedures should be
followed immediately.

Exposure Route First Aid Procedure

Remove the victim to fresh air and keep at rest
Inhalation in a position comfortable for breathing. Seek

medical advice if you feel unwell.[1]

Remove all contaminated clothing immediately.
) Wash the affected area gently with plenty of
Skin Contact o
soap and water. If skin irritation occurs, seek

medical advice.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists,

seek medical advice.[1]

Rinse mouth. Do NOT induce vomiting. Seek

Ingestion ) o
medical advice if you feel unwell.[6]
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Accidental Release Measures

In case of a spill, use personal protective equipment and control the leakage area.[5] Sweep up
the spilled solid material, taking care not to disperse dust, and collect it into an airtight
container for disposal.[1] Prevent the product from entering drains.[1] Dispose of the waste in
accordance with appropriate laws and regulations.[5]

Experimental Protocol: Microwave-Assisted
Synthesis of N-Phenylsuccinimide

This section details a microwave-assisted synthesis of N-Phenylsuccinimide, a method that
significantly reduces reaction time compared to traditional heating.

Materials and Equipment
¢ Aniline (1 mL)

e Succinic anhydride (1.3 g)

e 25 mL Erlenmeyer flask

e Glass stirring rod

« Domestic microwave oven

» 95% Ethanol (for recrystallization)
» Wooden stick

o Steam bath

e Ice bath

Filtration apparatus

Procedure
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o Reaction Setup: In a pre-weighed 25 mL Erlenmeyer flask, combine 1 mL of aniline and 1.3 g
of succinic anhydride.

e Mixing: Thoroughly mix the reactants using a glass stirring rod.

o Microwave Irradiation: Place the flask in a domestic microwave oven and heat for four
minutes.

e Cooling and Crude Product Isolation: Carefully remove the flask from the microwave and
allow it to cool to room temperature. Weigh the flask to determine the crude weight of the
product.

e Recrystallization: Add 10 mL of 95% ethanol and a wooden stick to the flask containing the
crude product.

 Dissolution: Gently heat the mixture on a steam bath until all the solid dissolves.

o Crystallization: Once dissolved, remove the flask from the steam bath and allow it to cool
slowly to room temperature to facilitate recrystallization. After reaching room temperature,
place the flask in an ice bath to maximize crystal formation.

» Product Filtration and Drying: Collect the purified crystals by filtration. Rinse the crystals with
a small amount of ice-cold 95% ethanol. Allow the product to air dry completely.

Visualizations
Logical Workflow for Safe Handling of N-
Phenylsuccinimide
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Caption: Workflow for the safe handling of N-Phenylsuccinimide.
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Experimental Workflow for N-Phenylsuccinimide
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Caption: Experimental workflow for the synthesis of N-Phenylsuccinimide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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